Cas no 59663-66-0 (4-(1,3,4-Oxadiazol-2-yl)benzoic acid)

• Product name: 4-(1,3,4-Oxadiazol-2-yl)benzoic acid
• CAS No: 59663-66-0
• MF: C₉H₆N₂O₃
• MW: 190.15554
• MDL: MFCD07352166
• CID: 1036836
• PubChem ID: 7131055

4-(1,3,4-Oxadiazol-2-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(1,3,4-Oxadiazol-2-yl)benzoic acid
• 4-[1,3,4]Oxadiazol-2-yl-benzoic acid
• AM807337
• SCHEMBL69432
• IZTWSORAYAOGDE-UHFFFAOYSA-N
• HMS1784O13
• MFCD07352166
• DTXSID60427895
• CS-0454054
• 4-(1,3,4-Oxadiazol-2-yl)benzoicacid
• 59663-66-0
• 4-(1,3,4-oxadiazol-2-yl)benzoic acid, AldrichCPR
• AKOS000118400
• A849064
• DA-19117
• EN300-14731
• BS-13918
• Z108578610

• MDL： MFCD07352166
• Inchi： InChI=1S/C9H6N2O3/c12-9(13)7-3-1-6(2-4-7)8-11-10-5-14-8/h1-5H,(H,12,13)
• InChI Key： IZTWSORAYAOGDE-UHFFFAOYSA-N
• SMILES： C1=C(C=CC(=C1)C(=O)O)C2=NN=CO2

Computed Properties

• Exact Mass: 190.03784206g/mol
• Monoisotopic Mass: 190.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 76.2Ų

4-(1,3,4-Oxadiazol-2-yl)benzoic acid Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids